Cas no 39965-80-5 (Ethyl 2,6-dimethylisonicotinate)

• Product Name: Ethyl 2,6-dimethylisonicotinate
• CAS No: 39965-80-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1084318
• PubChem ID: 12243770
• Update Time: 2025-04-20

Ethyl 2,6-dimethylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethylisonicotinate
• 4-Pyridinecarboxylic acid, 2,6-dimethyl-, ethyl ester
• ethyl 2,6-dimethylpyridine-4-carboxylate
• 2,6-dimethyl-isonicotinic acid ethyl ester
• 2,6-Dimethyl-isonicotinsaeure-aethylester
• 2,6-Dimethyl-isonicotinsaeure-ethylester
• 2,6-Dimethylpyridine-4-carboxylic acid ethyl ester
• 4-Ethoxacarbonyl-2,6-dimethyl-pyridin
• 4-Ethoxycarbonyl-2,6-dimethyl-pyridin
• Ethyl-2,6-dimethylisonicotinat
• DB-082586
• SCHEMBL18773577
• SB52879
• ETHYL2,6-DIMETHYLISONICOTINATE
• 39965-80-5
• DTXSID90482098
• 2,6-dimethylpyridine-4-carboxylic acid ethylester

• MDL： MFCD11656350
• Inchi： 1S/C10H13NO2/c1-4-13-10(12)9-5-7(2)11-8(3)6-9/h5-6H,4H2,1-3H3
• InChI Key： HUKOOYGGHKWWDG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.87510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids